Cas no 1704065-15-5 (3-(2-Bromophenyl)-N,N-diethylpropanamide)

• Product Name: 3-(2-Bromophenyl)-N,N-diethylpropanamide
• CAS No: 1704065-15-5
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 4703273
• Update Time: 2025-05-25

3-(2-Bromophenyl)-N,N-diethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N,N-diethylpropanamide
• AM87864
• 3-(2-Bromophenyl)-N,N-diethylpropanamide

• Inchi： 1S/C13H18BrNO/c1-3-15(4-2)13(16)10-9-11-7-5-6-8-12(11)14/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： DDHCGNQEOSXJPT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(N(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 345.7±22.0 °C at 760 mmHg
• Flash Point: 162.9±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-Bromophenyl)-N,N-diethylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Bromophenyl)-N,N-diethylpropanamide

3-(2-Bromophenyl)-N,N-diethylpropanamide: A Comprehensive Overview

3-(2-Bromophenyl)-N,N-diethylpropanamide, also known by its CAS registry number CAS No. 1704065-15-5, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromophenyl group with a diethylamino propanamide moiety. The molecule's structure lends itself to a variety of potential applications, particularly in the realms of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 3-(2-Bromophenyl)-N,N-diethylpropanamide typically involves multi-step organic reactions, often utilizing bromination and amide formation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which are increasingly being adopted in industrial settings. The compound's stability under various conditions has been extensively studied, making it a reliable building block for further chemical transformations.

One of the most promising areas of research involving this compound is its application in drug discovery. Studies have shown that the bromophenyl group can act as a bioisostere, potentially enhancing the pharmacokinetic properties of drug candidates. For instance, researchers have explored its use as a scaffold in developing inhibitors for kinases and other enzyme targets. These investigations are supported by computational modeling studies that predict favorable binding affinities and selectivity profiles.

In addition to its pharmaceutical applications, 3-(2-Bromophenyl)-N,N-diethylpropanamide has also found utility in agrochemicals. Its ability to modulate plant growth hormones has led to its investigation as a potential herbicide or plant growth regulator. Field trials conducted under controlled conditions have demonstrated promising results, although further studies are required to assess its environmental impact and safety profile.

The compound's role in materials science is another area of active research. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Recent breakthroughs in thin-film deposition techniques have enhanced the feasibility of incorporating this compound into next-generation electronic materials.

From an environmental standpoint, understanding the fate and transport of CAS No. 1704065-15-5 in natural systems is crucial for risk assessment purposes. Studies have indicated that the compound undergoes slow biodegradation under aerobic conditions, suggesting that it may persist in certain environments if not properly managed.

In conclusion, 3-(2-Bromophenyl)-N,N-diethylpropanamide stands as a versatile and valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.